![molecular formula C33H56O14 B135464 [(2R,4R,5S,6R)-3,3,4,5-tetrahydroxy-2-propoxy-6-[[(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-4-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate CAS No. 145937-22-0](/img/structure/B135464.png)
[(2R,4R,5S,6R)-3,3,4,5-tetrahydroxy-2-propoxy-6-[[(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-4-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
Overview
Description
[(2R,4R,5S,6R)-3,3,4,5-tetrahydroxy-2-propoxy-6-[[(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-4-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate is a natural product found in Premna microphylla and Zingiber officinale with data available.
Properties
CAS No. |
145937-22-0 |
|---|---|
Molecular Formula |
C33H56O14 |
Molecular Weight |
676.8 g/mol |
IUPAC Name |
[(2R,4R,5S,6R)-3,3,4,5-tetrahydroxy-2-propoxy-6-[[(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-4-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate |
InChI |
InChI=1S/C33H56O14/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(35)47-33(42)29(39)24(46-31(32(33,40)41)43-20-4-2)22-44-30-28(38)27(37)26(36)23(21-34)45-30/h5-6,8-9,11-12,23-24,26-31,34,36-42H,3-4,7,10,13-22H2,1-2H3/b6-5-,9-8-,12-11-/t23-,24-,26+,27+,28+,29+,30+,31-,33-/m1/s1 |
InChI Key |
JWMITOKTALGFJL-QQNQLOICSA-N |
SMILES |
CCCOC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)(O)OC(=O)CCCCCCCC=CCC=CCC=CCC)(O)O |
Isomeric SMILES |
CCCO[C@H]1C([C@]([C@H]([C@H](O1)CO[C@@H]2[C@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O)(O)OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)(O)O |
Canonical SMILES |
CCCOC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)(O)OC(=O)CCCCCCCC=CCC=CCC=CCC)(O)O |
Synonyms |
3'-O-linolenoylglyceryl 6-O-galactopyranosyl-galactopyranoside gingerglycolipid A |
Origin of Product |
United States |
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